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Compound of Interest

Compound Name: Sulfur chloride pentafluoride

Cat. No.: B077404

For researchers, scientists, and drug development professionals, the safe handling of highly
reactive and toxic chemicals like sulfur chloride pentafluoride (SFsCl) is paramount. This
guide provides immediate, essential safety and logistical information, including detailed
personal protective equipment (PPE) requirements, emergency first-aid procedures, and a
clear operational workflow for handling and disposal.

Chemical and Physical Properties

Sulfur chloride pentafluoride is a colorless gas at room temperature with a pungent odor.[1]
[2][3] It is a highly toxic and reactive compound.[2]

Property Value

Molecular Formula SFsCI[2]
Molecular Weight 162.510 g/mol [2]
Boiling Point -19 °C[1][2]
Melting Point -64 °C[1][2]
Appearance Colorless gas|[2][3]

Personal Protective Equipment (PPE)
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Strict adherence to appropriate PPE protocols is mandatory to ensure personal safety. The
following table summarizes the required PPE for handling sulfur chloride pentafluoride.
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Body Part

Personal Protective
Equipment

Specifications and
Guidelines

Respiratory Protection

Full-face respirator with

appropriate cartridges

Use a full-face respirator with
P100 or acid gas/organic
vapor combination cartridges.
[4] For high concentrations or
work in confined spaces, a
Powered Air-Purifying
Respirator (PAPR) or Self-
Contained Breathing
Apparatus (SCBA) is
necessary.[4] If exposure limits
are exceeded or irritation is
experienced, a full-face

respirator is required.[5]

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a full-face

respirator

Wear safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.[5] If a
half-mask respirator is used, a
chemical splash face shield is
also required.[4] Eyewash
stations should be readily
available.[6][7]

Skin and Body Protection

Chemical-resistant and
fire/flame-resistant impervious

clothing

Wear disposable coveralls
(e.g., Tychem®) with a hood

and boots for full coverage.[4]

Hand Protection

Nitrile or butyl rubber gloves

Inspect gloves for any damage
before use.[5] Double-gloving
may be appropriate for
prolonged work.[4] After
handling, wash and dry hands

thoroughly.[5]

Foot Protection

Chemical-resistant boots

Should be worn as part of the

full-body protection.
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Emergency First-Aid Procedures

Immediate and appropriate first-aid is critical in the event of exposure.

Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air immediately.[5] If
breathing is difficult, administer oxygen.[5] If
breathing has stopped, provide artificial
respiration (do not use mouth-to-mouth
resuscitation).[5] Seek immediate medical

attention.[5]

Skin Contact

Immediately remove contaminated clothing.[5]
[6] Wash the affected area with soap and plenty
of water.[5][6] Seek medical attention.[5][6]

Eye Contact

Rinse eyes with pure water for at least 15
minutes, including under the eyelids.[5][8] Seek

immediate medical attention.[5][8]

Ingestion

Rinse mouth with water.[5] Do NOT induce
vomiting.[8] Never give anything by mouth to an
unconscious person.[5] Call a physician or

poison control center immediately.[5][8]

Exposure Limits

Exposure Limit

Value

Permissible Exposure Limit (PEL)

2.5 ppm (as F)[9]

Threshold Limit Value (TLV)

2.5 ppm (as F)[9]

NIOSH REL 0.01 ppm (0.1 mg/m3) CEILING[10]
OSHA PEL 0.025 ppm (0.25 mg/m3) TWA[10]
IDLH 1 ppm[10][11]
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Operational Workflow for Handling Sulfur Chloride
Pentafluoride

The following diagram outlines the standard operating procedure for the safe handling of sulfur

chloride pentafluoride from preparation to disposal.
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Operational Workflow for Handling Sulfur Chloride Pentafluoride
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Caption: This workflow outlines the key steps for safely handling sulfur chloride
pentafluoride.

Personal Protective Equipment (PPE) Selection
Guide

The selection of appropriate PPE is task-dependent. This diagram provides a logical guide for
choosing the correct level of protection.

PPE Selection Guide for Sulfur Chloride Pentafluoride

Low Concentration / Small Quantity

Standard Lab PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Click to download full resolution via product page

Caption: A decision tree for selecting the appropriate PPE based on the handling scenario.

Handling and Storage Procedures

Handling:

o Always work in a well-ventilated area, preferably within a chemical fume hood.[5][8]
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e Use non-sparking tools to prevent ignition.[5]

e Avoid contact with skin and eyes.[5]

e Prevent the formation of aerosols.[5]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

o Keep away from incompatible materials such as bases, alcohols, and metals.[8]

o Store apart from foodstuff containers.[5]

Disposal Plan

All waste containing sulfur chloride pentafluoride must be treated as hazardous waste.
» Collect waste in suitable, closed containers that are properly labeled.[5]

» Adhered or collected material should be promptly disposed of in accordance with appropriate
laws and regulations.[5]

o Contact your institution's Environmental Health and Safety (EHS) office for specific disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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